Cas no 1340481-81-3 (2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid)

2-[(tert-Butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid is a specialized spirocyclic compound featuring a Boc-protected amine and a carboxylic acid functional group. Its unique structure, incorporating a sulfone moiety and a spiro[3.4]octane scaffold, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The Boc group enhances stability and facilitates selective deprotection under mild conditions, while the carboxylic acid allows for further derivatization. This compound is particularly useful in medicinal chemistry for constructing complex heterocycles or as a building block in peptide mimetics. Its rigid spirocyclic framework may also contribute to conformational control in target molecules.
2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid structure
1340481-81-3 structure
Product Name:2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid
CAS No:1340481-81-3
MF:C12H19NO6S
MW:305.347362756729
MDL:MFCD22199158
CID:2625500
PubChem ID:72207476
Update Time:2025-06-08

2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-methylpropan-2-yl)oxycarbonyl]-5,5-dioxo-5λ<sup>6</sup>-thia-2-azaspiro[3.4]octane-8-carboxylic acid
    • 2-(tert-Butoxycarbonyl)-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid 5,5-dioxide
    • 2-Boc-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid, 5,5-dioxide
    • PB25806
    • 2-(Boc)-5-Thia-2-azaspiro[3.4]octane-8-carboxylic acid 5,5-dioxide
    • 2-(tert-Butoxycarbonyl)-8-carboxy-5-thia-2-azaspiro[3.4]octane5,5-dioxide
    • 2-[(2-methylpropan-2-yl)oxycarbonyl]-5,5-dioxo-
    • 2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid
    • 2-(TERT-BUTOXYCARBONYL)-5,5-DIOXO-5??-THIA-2-AZASPIRO[3.4]OCTANE-8-CARBOXYLIC ACID
    • AKOS024438482
    • AS-51609
    • Z1505708235
    • 2-(tert-Butoxycarbonyl)-5-thia-2-azaspiro[3.4]octane-8-carboxylicacid5,5-dioxide
    • 2-(tert-Butoxycarbonyl)-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid 5,5-dioxide, 95%
    • MFCD22199158
    • 2-[(tert-butoxy)carbonyl]-5,5-dioxo-5lambda-thia-2-azaspiro[3.4]octane-8-carboxylic acid
    • 2-[(2-methylpropan-2-yl)oxycarbonyl]-5,5-dioxo-5$l^{6-thia-2-azaspiro[3.4]octane-8-carboxylic acid
    • 2-[(tert-butoxy)carbonyl]-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxylic acid
    • 2-[(2-methylpropan-2-yl)oxycarbonyl]-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxylic acid
    • SY322473
    • CS-0052013
    • 1340481-81-3
    • 2-Boc-5-thia-2-azaspiro[3.4]octane-8-carboxylic Acid 5,5-Dioxide
    • P13085
    • EN300-1720837
    • 5,5-Dioxido-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid, N-BOC protected
    • QDC48181
    • MDL: MFCD22199158
    • Inchi: 1S/C12H19NO6S/c1-11(2,3)19-10(16)13-6-12(7-13)8(9(14)15)4-5-20(12,17)18/h8H,4-7H2,1-3H3,(H,14,15)
    • InChI Key: DCZLIUMJKVXWOR-UHFFFAOYSA-N
    • SMILES: S1(CCC(C(=O)O)C21CN(C(=O)OC(C)(C)C)C2)(=O)=O

Computed Properties

  • Exact Mass: 305.09330850 g/mol
  • Monoisotopic Mass: 305.09330850 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 109
  • Molecular Weight: 305.35

2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:2-8°C

2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid Pricemore >>

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